2-chloro-N-ethyl-N-[(3-fluoro-4-methoxyphenyl)methyl]-4-nitrobenzamide

• IUPAC Name: 2-chloro-N-ethyl-N-[(3-fluoro-4-methoxyphenyl)methyl]-4-nitrobenzamide
• InChI: InChI=1S/C17H16ClFN2O4/c1-3-20(10-11-4-7-16(25-2)15(19)8-11)17(22)13-6-5-12(21(23)24)9-14(13)18/h4-9H,3,10H2,1-2H3
• InChI Key: BQKCGTLJLKOJTN-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC1=CC(=C(C=C1)OC)F)C(=O)C2=C(C=C(C=C2)[N+](=O)[O-])Cl
• Molecular Formula: C17H16ClFN2O4
• Molecular Weight: 366.8 g/mol

Description

2-chloro-N-ethyl-N-[(3-fluoro-4-methoxyphenyl)methyl]-4-nitrobenzamide, also known as CEN, is a chemical compound that has been extensively studied for its biological and pharmacological properties. CEN has been found to have potential applications in the fields of cancer research, drug development, and molecular biology.

Mechanism of Action

The mechanism of action of 2-chloro-N-ethyl-N-[(3-fluoro-4-methoxyphenyl)methyl]-4-nitrobenzamide is not fully understood, but it is believed to involve the inhibition of various enzymes and proteins involved in cell proliferation and survival. 2-chloro-N-ethyl-N-[(3-fluoro-4-methoxyphenyl)methyl]-4-nitrobenzamide has been found to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and repair. It also inhibits the activity of protein kinase C, an enzyme involved in cell signaling pathways.
Biochemical and Physiological Effects:
2-chloro-N-ethyl-N-[(3-fluoro-4-methoxyphenyl)methyl]-4-nitrobenzamide has been found to have several biochemical and physiological effects. It has been found to induce cell cycle arrest in cancer cells, leading to decreased cell proliferation. It also induces apoptosis in cancer cells, leading to cell death. In addition, 2-chloro-N-ethyl-N-[(3-fluoro-4-methoxyphenyl)methyl]-4-nitrobenzamide has been found to inhibit angiogenesis, the process by which new blood vessels are formed, which is important for tumor growth and metastasis.

Advantages and Limitations for Lab Experiments

One advantage of using 2-chloro-N-ethyl-N-[(3-fluoro-4-methoxyphenyl)methyl]-4-nitrobenzamide in lab experiments is its potency and specificity. 2-chloro-N-ethyl-N-[(3-fluoro-4-methoxyphenyl)methyl]-4-nitrobenzamide has been found to have a high affinity for its target enzymes and proteins, making it an effective inhibitor. However, one limitation of using 2-chloro-N-ethyl-N-[(3-fluoro-4-methoxyphenyl)methyl]-4-nitrobenzamide in lab experiments is its potential toxicity. 2-chloro-N-ethyl-N-[(3-fluoro-4-methoxyphenyl)methyl]-4-nitrobenzamide has been found to have cytotoxic effects on normal cells, which may limit its use in certain applications.

Future Directions

There are several future directions for research on 2-chloro-N-ethyl-N-[(3-fluoro-4-methoxyphenyl)methyl]-4-nitrobenzamide. One area of research is the development of analogs of 2-chloro-N-ethyl-N-[(3-fluoro-4-methoxyphenyl)methyl]-4-nitrobenzamide with improved potency and specificity. Another area of research is the investigation of the mechanisms of action of 2-chloro-N-ethyl-N-[(3-fluoro-4-methoxyphenyl)methyl]-4-nitrobenzamide and its analogs, which may lead to the identification of new targets for cancer therapy. Finally, the use of 2-chloro-N-ethyl-N-[(3-fluoro-4-methoxyphenyl)methyl]-4-nitrobenzamide in combination with other cancer drugs may be explored, as it may enhance the efficacy of existing cancer therapies.

Synthesis Methods

The synthesis of 2-chloro-N-ethyl-N-[(3-fluoro-4-methoxyphenyl)methyl]-4-nitrobenzamide involves several steps, including the reaction of 4-nitrobenzoyl chloride with N-ethyl-N-[(3-fluoro-4-methoxyphenyl)methyl]amine in the presence of a base. The resulting product is then chlorinated to yield 2-chloro-N-ethyl-N-[(3-fluoro-4-methoxyphenyl)methyl]-4-nitrobenzamide.

Scientific Research Applications

2-chloro-N-ethyl-N-[(3-fluoro-4-methoxyphenyl)methyl]-4-nitrobenzamide has been studied extensively for its potential use in cancer research. It has been found to inhibit the growth of various cancer cell lines, including breast, colon, and lung cancer cells. In addition, 2-chloro-N-ethyl-N-[(3-fluoro-4-methoxyphenyl)methyl]-4-nitrobenzamide has been found to induce apoptosis, or programmed cell death, in cancer cells.